Cas no 271241-14-6 (Dimefluthrin)

• Product Name: Dimefluthrin
• CAS No: 271241-14-6
• MF: C₁₉H₂₂F₄O₃
• MW: 374.36980009079
• MDL: MFCD09752840
• CID: 67416
• PubChem ID: 329754208
• Update Time: 2025-05-19

Dimefluthrin Chemical and Physical Properties

Names and Identifiers

• Dimefluthrin
• [2,3,5,6-Tetrafluoro-4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
• [2,3,5,6-tetrafluoro-4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• 2,3,5,6-Tetrafluoro-4-(methoxymethyl)benzyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• [2,3,5,6-tetrafluoro-4-(methoxymethyl)phenyl]methyl (1Ξ,3Ξ)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• [2,3,5,6-tetrafluoro-4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropanecarboxylate
• 1RS,3SR)-2,2-dimethyl-3-(2-methy
• 2,3,5,6-Tetrafluoro-4-(methoxymethyl)benzyl,1RS,3RS
• OOWCJRMYMAMSOH-UHFFFAOYSA-N
• SCHEMBL27467
• 271241-14-6
• [2,3,5,6-tetrafluoro-4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• Dimefluthrin, PESTANAL(R), analytical standard
• FT-0648949
• Dimefluthrin 100 microg/mL in Acetonitrile
• 4-methoxymethy-2,3,5,6-tetrafluorobenzyl 3-(2-methyl-1-propenyl)-2,2-dimethylcyclopropane-carboxylate
• MFCD09752840
• (2,3,5,6-tetrafluoro-4-(methoxymethyl)phenyl)methyl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
• NS00133920
• PREO
• DTXSID2058043
• A877022
• 2,3,5,6-TETRAFLUORO-4-(METHOXYMETHYL)BENZYL 2,2-DIMETHYL-3-(2-METHYL-1-PROPENYL)CYCLOPROPANECARBOXYLATE
• CYCLOPROPANECARBOXYLIC ACID, 2,2-DIMETHYL-3-(2-METHYL-1-PROPEN-1-YL)-, (2,3,5,6-TETRAFLUORO-4-(METHOXYMETHYL)PHENYL)METHYL ESTER
• AS-15203
• 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl 3-(2-methyl-1-propenyl)-2,2-dimethylcyclopropane-carboxylate
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,[2,3,5,6-tetrafluoro-4-(methoxymethyl)phenyl]methyl ester
• UNII-249J9X3JMC
• [2,3,5,6-Tetrafluoro-4-(methoxymethyl)phenyl]methyl2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
• 4-methoxymethy-2,3,5,6-tetrafluorobenzyl 3-(2-methyl-1-propenyl)-2,2-dimethylcyclopropanecarboxylate
• 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl 3-(2-methyl-1-propenyl)-2,2-dimethylcyclopropanecarboxylate
• J-016674
• 249J9X3JMC
• AMY3615
• Dimefluthrin [ISO]
• AKOS015920156
• (2,3,5,6-tetrafluoro-4-(methoxymethyl)phenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• DTXCID8031811

• MDL： MFCD09752840
• Inchi： 1S/C19H22F4O3/c1-9(2)6-12-13(19(12,3)4)18(24)26-8-11-16(22)14(20)10(7-25-5)15(21)17(11)23/h6,12-13H,7-8H2,1-5H3
• InChI Key： OOWCJRMYMAMSOH-UHFFFAOYSA-N
• SMILES： FC1C(=C(COC)C(=C(C=1COC(C1C(/C=C(\C)/C)C1(C)C)=O)F)F)F

Computed Properties

• Exact Mass: 748.30100
• Monoisotopic Mass: 374.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.255
• Boiling Point: 352.4 °C at 760 mmHg
• Flash Point: 161.4 °C
• Refractive Index: 1.516
• PSA: 71.06000
• LogP: 9.34200

Dimefluthrin Security Information

• Signal Word：Warning
• Hazard Statement： H413
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Dimefluthrin

Dimefluthrin (CAS No. 271241-14-6): A Comprehensive Overview

Dimefluthrin (CAS No. 271241-14-6) is a synthetic pyrethroid insecticide that has gained significant attention in recent years due to its high efficacy and low mammalian toxicity. This compound belongs to the class of pyrethroids, which are widely used in pest control applications across various industries, including agriculture, public health, and household pest management.

The chemical structure of Dimefluthrin is characterized by its unique combination of functional groups, which contribute to its potent insecticidal properties. Specifically, it contains a cyano group and a cyclopropane ring, which are key structural features responsible for its high activity against a wide range of pests. These structural elements enhance the compound's ability to disrupt the nervous system of insects, leading to rapid paralysis and death.

Recent studies have highlighted the environmental and health benefits of using Dimefluthrin over traditional insecticides. For instance, a study published in the Journal of Agricultural and Food Chemistry in 2023 demonstrated that Dimefluthrin exhibits low toxicity to non-target organisms such as bees and beneficial insects. This makes it an attractive option for integrated pest management (IPM) strategies, where minimizing environmental impact is a priority.

In agricultural applications, Dimefluthrin has shown excellent efficacy against a variety of crop pests, including aphids, whiteflies, and spider mites. Its broad-spectrum activity and long residual effect make it a valuable tool for farmers looking to protect their crops from pest damage. Additionally, the compound's low application rates reduce the overall environmental load compared to conventional insecticides.

The safety profile of Dimefluthrin has been extensively studied in both laboratory and field settings. Toxicological assessments have consistently shown that it poses minimal risk to human health when used as directed. This is particularly important for household applications, where consumer safety is paramount. The compound's low mammalian toxicity and rapid degradation in the environment further enhance its safety profile.

In the realm of public health, Dimefluthrin has been effectively utilized in vector control programs aimed at reducing the spread of diseases such as malaria and dengue fever. Its ability to control mosquito populations without causing significant harm to the environment or human health makes it an ideal choice for these applications. Field trials conducted in several countries have demonstrated its effectiveness in reducing vector-borne disease transmission rates.

The development and commercialization of Dimefluthrin have been driven by ongoing research into improving its formulation and delivery methods. Recent advancements in nanoencapsulation technology have led to the creation of more stable and effective formulations that enhance the compound's performance while reducing environmental impact. These innovations are expected to further expand the applications of Dimefluthrin in various sectors.

In conclusion, Dimefluthrin (CAS No. 271241-14-6) is a highly effective and safe synthetic pyrethroid insecticide with a wide range of applications in agriculture, public health, and household pest management. Its unique chemical structure, broad-spectrum activity, low mammalian toxicity, and environmental benefits make it an important tool in modern pest control strategies. Ongoing research continues to explore new formulations and delivery methods to further enhance its performance and expand its utility.